N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methoxyphenyl)ethanesulfonamide

• IUPAC Name: N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-(4-methoxyphenyl)ethanesulfonamide
• InChI: InChI=1S/C25H26N2O4S/c1-31-23-11-7-19(8-12-23)15-16-32(29,30)26-22-10-13-24-21(17-22)9-14-25(28)27(24)18-20-5-3-2-4-6-20/h2-8,10-13,17,26H,9,14-16,18H2,1H3
• InChI Key: AAWMHKOWCGOGJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCS(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CC4=CC=CC=C4
• Molecular Formula: C25H26N2O4S
• Molecular Weight: 450.6 g/mol

Description

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methoxyphenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C25H26N2O4S and its molecular weight is 450.55. The purity is usually 95%.
BenchChem offers high-quality N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methoxyphenyl)ethanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methoxyphenyl)ethanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of derivatives similar to the mentioned compound have been extensively explored. These studies typically involve the development of novel synthetic routes, characterization through various spectroscopic techniques, and analysis of the crystal structure. For instance, Pinilla et al. (2012) synthesized the N-benzyl-6-chloro-4-(4-methoxyphenyl)-3-methyl-1,2,3,4-tetrahydroquinoline derivative and analyzed its X-ray powder diffraction data, confirming its crystallization in an orthorhombic system (Pinilla et al., 2012).

Pharmacological Applications

Several studies have explored the pharmacological potential of compounds structurally related to "N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methoxyphenyl)ethanesulfonamide". These include investigations into their diuretic, antihypertensive, anti-diabetic, antifungal, and antitumor properties. For example, Rahman et al. (2014) synthesized a series of quinazoline derivatives, showing significant diuretic and antihypertensive activities, indicating the potential for these compounds to be developed as therapeutic agents (Rahman et al., 2014).

Antitumor and Antifungal Activities

Research on tetrahydroquinoline derivatives has also focused on their antitumor and antifungal properties. Alqasoumi et al. (2010) reported the synthesis of novel tetrahydroquinoline derivatives bearing the sulfonamide moiety, some of which showed more potent and efficacious antitumor activity than Doxorubicin, a standard reference drug (Alqasoumi et al., 2010). Additionally, Bohórquez et al. (2015) synthesized and evaluated the antifungal properties of 4-aryl-3-methyl-1,2,3,4-tetrahydroquinoline derivatives, identifying compounds with specific activity against dermatophytes (Bohórquez et al., 2015).